Cas no 84029-85-6 (4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-)
84029-85-6 structure
Product Name:4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-
CAS No:84029-85-6
MF:C9H12O4
MW:184.189183235168
CID:729255
PubChem ID:3019601
Update Time:2025-04-19
4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-
- 1-methylcyclohex-4-ene-1,2-dicarboxylic acid
- NS00059863
- SCHEMBL1989180
- EINECS 281-756-0
- 84029-85-6
- DTXSID701004305
-
- Inchi: 1S/C9H12O4/c1-9(8(12)13)5-3-2-4-6(9)7(10)11/h2-3,6H,4-5H2,1H3,(H,10,11)(H,12,13)
- InChI Key: IIOYAXLMGNWCQN-UHFFFAOYSA-N
- SMILES: OC(C1(C)CC=CCC1C(=O)O)=O
Computed Properties
- Exact Mass: 184.074
- Monoisotopic Mass: 184.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.291
- Boiling Point: 378.7°C at 760 mmHg
- Flash Point: 197°C
- Refractive Index: 1.53
4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
84029-85-6 (4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-) Related Products
- 4771-80-6(cyclohex-3-ene-1-carboxylic acid)
- 10479-42-2(Siglure acid)
- 5708-19-0((1S)-cyclohex-3-ene-1-carboxylic acid)
- 5709-98-8((1R)-cyclohex-3-ene-1-carboxylic acid)
- 2305-26-2(cis-4-Cyclohexene-1,2-dicarboxylic acid)
- 16646-42-7(1-methylcyclohex-3-ene-1-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk